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Chlorothalonil-13C2 as an Internal Standard

Chlorothalonil-13C2 is a stable, isotopically labeled compound specifically designed for precise

quantitative analysis of the fungicide chlorothalonil [1]. Its key characteristics and applications are

summarized below.

Property

Description

Molecular Formula

CAS Number

Primary
Application

Key Advantage

Ce13C2ClaNz [1]

2767332-24-9 [1]

Used as an internal standard for quantitative analysis via LC-MS or GC-MS [1].

Corrects for matrix effects & instrument variability, improving accuracy &
precision [1].

Experimental Protocol for Quantitative Analysis
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While a direct LOD comparison is unavailable, the standard methodology for using compounds like
Chlorothalonil-13C2 in residue analysis typically follows this workflow, which you can adapt for your own

comparative experiments.
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To cite this document: Smolecule. [limit of detection comparison with Chlorothalonil-13C2].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12876853#limit-

of-detection-comparison-with-chlorothalonil-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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